molecular formula C21H16F2N4O2 B2614590 N-(3,4-difluorophenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 921514-00-3

N-(3,4-difluorophenyl)-5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Cat. No. B2614590
CAS RN: 921514-00-3
M. Wt: 394.382
InChI Key: YXQBKZBEBZQCQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyrazolopyridine derivative with multiple functional groups, including a carboxamide group attached to a difluorophenyl ring, an ethyl group, and a phenyl ring . Pyrazolopyridines are a class of compounds that have been studied for their diverse biological activities .


Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, pyrazolopyridines can generally be synthesized through multi-step reactions involving the formation of the pyrazole ring followed by cyclization to form the pyridine ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolopyridine core, with various substituents. The difluorophenyl group, ethyl group, and phenyl group would contribute to the overall polarity, steric hindrance, and potential for intermolecular interactions .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the carboxamide could participate in condensation reactions, and the aromatic rings could undergo electrophilic substitution .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar carboxamide group and aromatic rings could impact its solubility, while the ethyl and phenyl groups could affect its lipophilicity .

Scientific Research Applications

Medicinal Chemistry

The synthesis of 1,2,3-triazole-fused pyrazines and pyridazines has led to compounds with promising medicinal properties. Researchers have investigated their potential as inhibitors of specific proteins and receptors. Notably, these heterocycles have been explored in the following contexts:

Polymer Building Blocks

These heterocycles have found applications in materials science. Researchers have incorporated them into polymers used in solar cells. Their electronic properties contribute to enhancing solar energy conversion efficiency .

BACE-1 Inhibition

In the field of Alzheimer’s disease research, some derivatives have shown inhibition of β-secretase 1 (BACE-1), an enzyme involved in amyloid precursor protein processing .

Synthetic Routes

The synthesis of 1,2,3-triazole-fused pyrazines and pyridazines involves cyclization methods, including reactions with hydrazine hydrate and dicarbonyl 1,2,3-triazoles. These routes allow access to various structural motifs .

Structural Diversity

The compound exists in different forms depending on the nitrogen atom’s position in the fused ring system. These include:

Mechanism of Action

Future Directions

Further studies could explore the synthesis, characterization, and biological activity of this compound. Given the biological relevance of pyrazolopyridines, this compound could potentially serve as a lead compound in drug discovery .

properties

IUPAC Name

N-(3,4-difluorophenyl)-5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16F2N4O2/c1-2-26-11-15(20(28)24-13-8-9-17(22)18(23)10-13)19-16(12-26)21(29)27(25-19)14-6-4-3-5-7-14/h3-12H,2H2,1H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YXQBKZBEBZQCQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC(=C(C=C4)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16F2N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.